Cas no 2034299-35-7 (1,1-Dimethylethyl N-[2-[[[2-[(tetrahydro-3-furanyl)oxy]-3-pyridinyl]carbonyl]amino]ethyl]carbamate)

• Product Name: 1,1-Dimethylethyl N-[2-[[[2-[(tetrahydro-3-furanyl)oxy]-3-pyridinyl]carbonyl]amino]ethyl]carbamate
• CAS No: 2034299-35-7
• MF: C₁₇H₂₅N₃O₅
• MW: 351.3975045681
• CID: 5898716
• PubChem ID: 92083403
• Update Time: 2025-06-27

1,1-Dimethylethyl N-[2-[[[2-[(tetrahydro-3-furanyl)oxy]-3-pyridinyl]carbonyl]amino]ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• PPCZQYTVWFJEBT-UHFFFAOYSA-N
• Carbamic acid, N-[2-[[[2-[(tetrahydro-3-furanyl)oxy]-3-pyridinyl]carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester
• AKOS026689504
• 2034299-35-7
• tert-butyl N-(2-{[2-(oxolan-3-yloxy)pyridin-3-yl]formamido}ethyl)carbamate
• F6475-0908
• tert-butyl N-[2-[[2-(oxolan-3-yloxy)pyridine-3-carbonyl]amino]ethyl]carbamate
• tert-butyl (2-(2-((tetrahydrofuran-3-yl)oxy)nicotinamido)ethyl)carbamate
• 1,1-Dimethylethyl N-[2-[[[2-[(tetrahydro-3-furanyl)oxy]-3-pyridinyl]carbonyl]amino]ethyl]carbamate

• Inchi： 1S/C17H25N3O5/c1-17(2,3)25-16(22)20-9-8-18-14(21)13-5-4-7-19-15(13)24-12-6-10-23-11-12/h4-5,7,12H,6,8-11H2,1-3H3,(H,18,21)(H,20,22)
• InChI Key： PPCZQYTVWFJEBT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCNC(C1=CC=CN=C1OC1CCOC1)=O

Computed Properties

• Exact Mass: 351.17942091g/mol
• Monoisotopic Mass: 351.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 550.0±50.0 °C(Predicted)
• pka: 12.02±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1,1-Dimethylethyl N-[2-[[[2-[(tetrahydro-3-furanyl)oxy]-3-pyridinyl]carbonyl]amino]ethyl]carbamate

Comprehensive Overview of 1,1-Dimethylethyl N-[2-[[[2-[(tetrahydro-3-furanyl)oxy]-3-pyridinyl]carbonyl]amino]ethyl]carbamate (CAS No. 2034299-35-7)

The compound 1,1-Dimethylethyl N-[2-[[[2-[(tetrahydro-3-furanyl)oxy]-3-pyridinyl]carbonyl]amino]ethyl]carbamate (CAS No. 2034299-35-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a tetrahydrofuran moiety and a pyridine ring, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its unique carbamate and amide functional groups, which are critical for modulating biological activity.

In recent years, the demand for high-purity intermediates like 2034299-35-7 has surged, driven by advancements in small-molecule therapeutics and precision agriculture. This compound’s structural versatility allows it to serve as a building block for targeted drug delivery systems and enzyme inhibitors. Its tetrahydro-3-furanyl component, in particular, has drawn attention for its role in enhancing bioavailability and metabolic stability—key factors in modern drug design.

The synthesis of 1,1-Dimethylethyl N-[2-[[[2-[(tetrahydro-3-furanyl)oxy]-3-pyridinyl]carbonyl]amino]ethyl]carbamate involves multi-step organic reactions, including protection-deprotection strategies and selective coupling techniques. These methods are optimized to ensure high yields and minimal impurities, meeting the stringent requirements of GMP-compliant production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.

From an industrial perspective, 2034299-35-7 aligns with the growing focus on sustainable chemistry and green synthesis. Manufacturers are exploring catalytic processes and solvent-free reactions to reduce environmental impact while maintaining cost efficiency. This approach resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

Researchers frequently inquire about the stability and storage conditions of this compound. Studies indicate that 1,1-Dimethylethyl N-[2-[[[2-[(tetrahydro-3-furanyl)oxy]-3-pyridinyl]carbonyl]amino]ethyl]carbamate remains stable under inert atmospheres at low temperatures, making it suitable for long-term storage. Its compatibility with common organic solvents like DMSO and acetonitrile further enhances its utility in laboratory settings.

The compound’s potential applications extend to neurological research, where its pyridine-based scaffold is investigated for modulating neurotransmitter receptors. Additionally, its carbamate linkage is being studied for prodrug development, a hot topic in personalized medicine. These trends reflect the broader shift toward tailored therapeutics and patient-specific treatments.

In summary, 1,1-Dimethylethyl N-[2-[[[2-[(tetrahydro-3-furanyl)oxy]-3-pyridinyl]carbonyl]amino]ethyl]carbamate (CAS No. 2034299-35-7) represents a cutting-edge intermediate with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and sustainable chemistry positions it as a compound of significant scientific and commercial interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.